2-[4-[(1-methyl-1H-indol-3-yl)methyl]-1-(3-thienylmethyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-[(1-methylindol-3-yl)methyl]-1-(thiophen-3-ylmethyl)piperazin-2-yl]ethanol
• InChI: InChI=1S/C21H27N3OS/c1-22-13-18(20-4-2-3-5-21(20)22)14-23-8-9-24(19(15-23)6-10-25)12-17-7-11-26-16-17/h2-5,7,11,13,16,19,25H,6,8-10,12,14-15H2,1H3
• InChI Key: FSLMLNWLHZLVRG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)CN3CCN(C(C3)CCO)CC4=CSC=C4
• Molecular Formula: C21H27N3OS
• Molecular Weight: 369.5 g/mol

Description

2-[4-[(1-methyl-1H-indol-3-yl)methyl]-1-(3-thienylmethyl)-2-piperazinyl]ethanol is a chemical compound that has been extensively studied for its potential in various scientific research applications. This compound is a derivative of piperazine and is commonly used in the field of medicinal chemistry and pharmacology.

Mechanism of Action

The mechanism of action of 2-[4-[(1-methyl-1H-indol-3-yl)methyl]-1-(3-thienylmethyl)-2-piperazinyl]ethanol is not fully understood. However, it is believed to exert its therapeutic effects through the modulation of various neurotransmitter systems in the brain, including the serotonin, dopamine, and norepinephrine systems. This compound has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
2-[4-[(1-methyl-1H-indol-3-yl)methyl]-1-(3-thienylmethyl)-2-piperazinyl]ethanol has been shown to have a range of biochemical and physiological effects. In cancer research, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. In Alzheimer's disease research, this compound has been shown to improve cognitive function and reduce amyloid-beta levels in animal models. In depression research, 2-[4-[(1-methyl-1H-indol-3-yl)methyl]-1-(3-thienylmethyl)-2-piperazinyl]ethanol has been shown to increase serotonin and dopamine levels in the brain, which may contribute to its antidepressant-like effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[4-[(1-methyl-1H-indol-3-yl)methyl]-1-(3-thienylmethyl)-2-piperazinyl]ethanol in lab experiments is its well-documented pharmacological profile. This compound has been extensively studied and its mechanism of action is relatively well understood. However, one limitation of using this compound in lab experiments is its limited solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 2-[4-[(1-methyl-1H-indol-3-yl)methyl]-1-(3-thienylmethyl)-2-piperazinyl]ethanol. One potential direction is to further investigate its potential as a therapeutic agent for cancer, Alzheimer's disease, and depression. Another potential direction is to explore its potential as a cognitive enhancer in healthy individuals. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify any potential side effects or safety concerns.

Synthesis Methods

The synthesis of 2-[4-[(1-methyl-1H-indol-3-yl)methyl]-1-(3-thienylmethyl)-2-piperazinyl]ethanol involves the reaction of piperazine with 3-thiophenemethanol and 1-methyl-1H-indole-3-carboxaldehyde in the presence of a suitable catalyst. The reaction occurs in a solvent such as ethanol or methanol and is typically carried out under reflux conditions. The resulting product is then purified using techniques such as recrystallization or column chromatography.

Scientific Research Applications

2-[4-[(1-methyl-1H-indol-3-yl)methyl]-1-(3-thienylmethyl)-2-piperazinyl]ethanol has been studied for its potential as a therapeutic agent in various scientific research applications. This compound has been shown to have activity against a range of diseases, including cancer, Alzheimer's disease, and depression. In cancer research, 2-[4-[(1-methyl-1H-indol-3-yl)methyl]-1-(3-thienylmethyl)-2-piperazinyl]ethanol has been shown to exhibit anti-proliferative activity against several cancer cell lines. In Alzheimer's disease research, this compound has been shown to have potential as a cognitive enhancer. In depression research, 2-[4-[(1-methyl-1H-indol-3-yl)methyl]-1-(3-thienylmethyl)-2-piperazinyl]ethanol has been shown to have antidepressant-like effects in animal models.